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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Urea oxalate crystals are of significant interest in materials science and pharmaceutical

research due to their potential applications in non-linear optics and as a model system for

studying co-crystallization, a critical technique in drug development for modifying the

physicochemical properties of active pharmaceutical ingredients (APIs). This document

provides a detailed protocol for the growth of high-quality single crystals of urea oxalate,

specifically the 2:1 adduct (bis-urea oxalic acid), using the slow evaporation solution growth

technique.

Data Presentation
The following table summarizes key quantitative data for urea oxalate single crystals grown by

the slow evaporation method, as reported in the literature.
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Parameter Value Reference

Crystal System Monoclinic [1][2]

Space Group P2₁/c [1][2][3]

Lattice Parameters a = 5.058 - 5.13 Å [2][3]

b = 12.400 - 12.48 Å [2][3]

c = 6.964 - 7.07 Å [2][3]

β = 98.13° [2][3]

Crystal Size (Typical) 14 mm × 17 mm × 7 mm [4]

Growth Period ~30 days [4]

UV Cut-off Wavelength ~240 - 270 nm [1][2]

Thermal Stability Stable up to 180 °C [1]

Experimental Protocols
Objective: To grow single crystals of bis-urea oxalic acid by the slow evaporation technique.

Materials:

Urea (Analytical Reagent Grade)

Oxalic Acid (Analytical Reagent Grade)

Triple Distilled Water

Beakers (100 ml, 250 ml)

Magnetic Stirrer with Stir Bar

Whatman Filter Paper (or equivalent)

Crystallization Dish or Beaker with a perforated cover (e.g., paraffin film with pinholes)
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Spatula

Weighing Balance

Procedure:

Preparation of the Supersaturated Solution:

Weigh urea and oxalic acid in a 2:1 molar ratio.[1] For example, weigh 12.012 g of urea (2

moles * 60.06 g/mol ) and 9.003 g of oxalic acid dihydrate (1 mole * 90.03 g/mol ).

Transfer the weighed reactants to a clean 250 ml beaker.

Add a sufficient volume of triple distilled water (e.g., 100 ml) to the beaker.

Place the beaker on a magnetic stirrer and stir the solution continuously at room

temperature until the solutes are completely dissolved.[1] This may take several hours.

Gentle heating can be applied to facilitate dissolution, but the solution should be allowed

to return to room temperature before proceeding.

Filtration:

Once the solutes are fully dissolved, filter the solution using Whatman filter paper to

remove any insoluble impurities.[5]

Crystallization:

Transfer the filtered solution into a clean crystallization dish or beaker.

Cover the top of the container with a perforated lid or paraffin film with a few pinholes. This

allows for slow and controlled evaporation of the solvent.[5][6]

Place the crystallization setup in a vibration-free and dust-free environment at a constant

room temperature.[5]

Crystal Growth and Harvesting:

Allow the solvent to evaporate slowly over a period of several days to weeks.[4]
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Monitor the solution periodically for the formation of seed crystals.

Once well-formed, transparent single crystals of a suitable size are observed, carefully

harvest them from the solution using forceps.

Gently dry the harvested crystals with a lint-free tissue.

Characterization: The grown crystals can be subjected to various characterization techniques

to confirm their identity and quality:

Single-Crystal X-ray Diffraction (SC-XRD): To determine the crystal structure, lattice

parameters, and space group.[2][3]

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the crystal and confirm the formation of the co-crystal.[1]

UV-Vis Spectroscopy: To determine the optical transmittance window and the UV cut-off

wavelength.[1][2]

Thermal Analysis (TGA/DTA): To evaluate the thermal stability of the grown crystals.[1]

Mandatory Visualization
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Experimental Workflow for Single Crystal Growth of Urea Oxalate

Reactant Preparation
(Urea and Oxalic Acid in 2:1 Molar Ratio)

Dissolution in Triple Distilled Water
(with magnetic stirring)

Filtration
(to remove impurities)

Slow Evaporation
(at constant room temperature)

Crystal Growth

Crystal Harvesting

Characterization
(SC-XRD, FTIR, UV-Vis, TGA/DTA)

Click to download full resolution via product page

Caption: Workflow for the synthesis of urea oxalate single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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